Cas no 1167608-96-9 (6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1167608-96-9
• MF: C₇H₆ClN₃
• MW: 167.60
• CID: 5070677
• PubChem ID: 53399602
• Update Time: 2026-03-01

6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine
• SB14402
• 1167608-96-9
• MFCD27987573
• BS-52095
• F74009
• 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine

• Inchi： 1S/C7H6ClN3/c8-6-2-1-4-5(9)3-10-7(4)11-6/h1-3H,9H2,(H,10,11)
• InChI Key： VPOOCWFYEAKPOH-UHFFFAOYSA-N
• SMILES： C1C=C2C(NC=C2N)=NC=1Cl

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine

Introduction to 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS No. 1167608-96-9)

6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1167608-96-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and amine substituents in its molecular framework enhances its utility as a key intermediate in the synthesis of biologically active molecules.

The pyrrolopyridine scaffold is a privileged structure in drug discovery, exhibiting a diverse range of pharmacological properties. Specifically, 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine has been explored for its potential role in modulating various biological pathways. Recent studies have highlighted its significance in the development of small-molecule inhibitors targeting enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. The chloro substituent at the 6-position and the amine group at the 3-position provide reactive sites for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities.

In the context of modern drug design, 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine serves as a versatile building block for constructing novel therapeutic agents. Its heterocyclic core mimics natural product scaffolds that have demonstrated efficacy in clinical settings. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes implicated in signal transduction pathways. The amine functionality allows for facile conjugation with other pharmacophores, while the chloro group can participate in nucleophilic substitution reactions to introduce additional substituents. This flexibility makes it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new bioactive compounds derived from 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine. Molecular docking studies have revealed its potential binding affinity to targets such as Janus kinases (JAKs) and tyrosine kinases, which are overexpressed in various malignancies. Furthermore, preclinical investigations have demonstrated that certain derivatives exhibit inhibitory effects on these kinases with favorable pharmacokinetic profiles. These findings underscore the compound's promise as a lead molecule for further development.

The synthesis of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include cyclization reactions followed by functional group interconversions to introduce the chloro and amine moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological evaluation of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine has revealed intriguing properties beyond its kinase inhibition capabilities. In vitro studies have shown that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production and immune cell signaling. Additionally, preliminary data suggest potential neuroprotective properties, making it a candidate for investigating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These diverse biological activities highlight the compound's broad therapeutic potential.

The structural versatility of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine also extends to its potential applications in material science and agrochemicals. By incorporating additional functional groups or derivatizing its core structure, researchers can tailor its properties for specific applications. For example, modifications designed to enhance solubility or bioavailability could make it suitable for oral or topical formulations. Similarly, alterations aimed at improving stability or environmental compatibility could be beneficial for agricultural use.

As research continues to uncover new therapeutic targets and mechanisms, the importance of 6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine as a scaffold for drug discovery is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating preclinical findings into clinical candidates. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) will further accelerate this process by predicting novel derivatives with enhanced biological activity.

In conclusion,6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amineseems poised to play a significant role in future drug development efforts within the pharmaceutical industry. Its unique structural features combined with its demonstrated biological activity make it a valuable asset for medicinal chemists seeking to design innovative therapeutics. As our understanding of disease mechanisms evolves,6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine(CAS No.1167608-96-9) will undoubtedly continue to inspire new discoveries that address unmet medical needs.